Cas no 2770494-45-4 (tert-butyl N-{[1-(bromomethyl)-2,2-dimethylcyclopropyl]methyl}carbamate)

• Product Name: tert-butyl N-{[1-(bromomethyl)-2,2-dimethylcyclopropyl]methyl}carbamate
• CAS No: 2770494-45-4
• MF: C₁₂H₂₂BrNO₂
• MW: 292.212583065033
• CID: 5559890
• PubChem ID: 165997961
• Update Time: 2025-06-08

tert-butyl N-{[1-(bromomethyl)-2,2-dimethylcyclopropyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37405518
• 2770494-45-4
• tert-butyl N-{[1-(bromomethyl)-2,2-dimethylcyclopropyl]methyl}carbamate

• Inchi： 1S/C12H22BrNO2/c1-10(2,3)16-9(15)14-8-12(7-13)6-11(12,4)5/h6-8H2,1-5H3,(H,14,15)
• InChI Key： VESVLWGCRDXNCH-UHFFFAOYSA-N
• SMILES： BrCC1(CNC(=O)OC(C)(C)C)CC1(C)C

Computed Properties

• Exact Mass: 291.08339g/mol
• Monoisotopic Mass: 291.08339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-{[1-(bromomethyl)-2,2-dimethylcyclopropyl]methyl}carbamate

Recent Advances in the Application of tert-butyl N-{[1-(bromomethyl)-2,2-dimethylcyclopropyl]methyl}carbamate (CAS: 2770494-45-4) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl N-{[1-(bromomethyl)-2,2-dimethylcyclopropyl]methyl}carbamate (CAS: 2770494-45-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane ring and bromomethyl functional group, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel protease inhibitors and modulators of protein-protein interactions. The structural features of this compound, including the sterically hindered cyclopropane moiety, make it an attractive scaffold for designing molecules with enhanced metabolic stability and target specificity.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers utilized tert-butyl N-{[1-(bromomethyl)-2,2-dimethylcyclopropyl]methyl}carbamate as a key building block in the synthesis of potent hepatitis C virus (HCV) NS3/4A protease inhibitors. The bromomethyl group was strategically employed in nucleophilic substitution reactions to introduce various pharmacophores, resulting in compounds with picomolar inhibitory activity. Molecular docking studies revealed that the cyclopropane ring optimally positions the inhibitor within the enzyme's active site, while the carbamate group forms critical hydrogen bonds with key amino acid residues. These findings underscore the compound's utility in antiviral drug development.

Further investigations have explored the application of this intermediate in the construction of covalent inhibitors targeting Bruton's tyrosine kinase (BTK). The reactive bromomethyl group enables selective modification of cysteine residues near the ATP-binding pocket, as demonstrated in recent Nature Chemical Biology publication. This approach has led to the development of second-generation BTK inhibitors with improved selectivity profiles and reduced off-target effects. The 2,2-dimethylcyclopropyl moiety was found to significantly influence the compounds' pharmacokinetic properties, particularly in terms of oral bioavailability and tissue distribution.

Recent synthetic methodology developments have expanded the utility of tert-butyl N-{[1-(bromomethyl)-2,2-dimethylcyclopropyl]methyl}carbamate in medicinal chemistry. A novel palladium-catalyzed cross-coupling protocol, reported in ACS Catalysis, allows for efficient diversification of the bromomethyl group while preserving the stereochemical integrity of the cyclopropane ring. This advancement has facilitated the rapid generation of structure-activity relationship (SAR) libraries for various drug discovery programs. Additionally, the compound's stability under various reaction conditions makes it particularly valuable for multistep synthetic routes.

In the realm of chemical biology, researchers have creatively employed this molecule as a photoaffinity labeling probe. The bromomethyl group can be converted to diazirine or benzophenone derivatives, enabling covalent capture of protein-ligand interactions. A recent study in Cell Chemical Biology utilized this strategy to map the binding sites of novel antimicrobial agents targeting bacterial ribosomes. The cyclopropane ring's rigidity provided optimal spacing between the photoreactive group and the pharmacophore, significantly enhancing labeling efficiency.

Looking forward, the unique properties of tert-butyl N-{[1-(bromomethyl)-2,2-dimethylcyclopropyl]methyl}carbamate position it as a valuable tool in emerging areas such as targeted protein degradation and covalent fragment-based drug discovery. Several pharmaceutical companies have included derivatives of this compound in their proprietary compound collections for high-throughput screening campaigns. As synthetic methodologies continue to evolve and our understanding of structure-property relationships deepens, this versatile intermediate is poised to play an increasingly important role in addressing current challenges in drug development.